Cas no 2639415-28-2 (ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate)

• Product Name: ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate
• CAS No: 2639415-28-2
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.239033460617
• CID: 5641741
• PubChem ID: 165896608
• Update Time: 2025-06-10

ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229820
• 2639415-28-2
• ethyl 2-[(3,3-difluorocyclobutyl)amino]-5-fluoropyridine-3-carboxylate
• ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate

• Inchi： 1S/C12H13F3N2O2/c1-2-19-11(18)9-3-7(13)6-16-10(9)17-8-4-12(14,15)5-8/h3,6,8H,2,4-5H2,1H3,(H,16,17)
• InChI Key： LRBUVNGNUMPUFJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)NC1C(C(=O)OCC)=CC(=CN=1)F)F

Computed Properties

• Exact Mass: 274.09291215g/mol
• Monoisotopic Mass: 274.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate

Research Brief on Ethyl 2-(3,3-Difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate (CAS: 2639415-28-2)

Ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate (CAS: 2639415-28-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclobutyl and fluoropyridine moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeted therapies for oncology and infectious diseases.

The synthesis of ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate involves a multi-step process that leverages modern synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's structural features, such as the difluorocyclobutyl group, are believed to enhance its metabolic stability and bioavailability, making it an attractive candidate for further development.

Recent in vitro studies have demonstrated that ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate exhibits moderate inhibitory activity against certain kinase targets implicated in cancer progression. Preliminary data suggest that the compound may act as a selective inhibitor of tyrosine kinases, which play a crucial role in cell signaling pathways. Additionally, its fluoropyridine core has been associated with improved binding affinity to target proteins, as evidenced by molecular docking studies. These findings highlight the compound's potential as a scaffold for the development of next-generation kinase inhibitors.

In the context of infectious diseases, ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate has shown activity against bacterial pathogens, particularly Gram-positive strains. Researchers hypothesize that the compound's mechanism of action may involve interference with bacterial cell wall synthesis or protein translation. Further investigations are underway to elucidate the precise molecular targets and optimize the compound's antimicrobial efficacy. These studies are particularly relevant given the growing need for novel antibiotics to address the global challenge of antimicrobial resistance.

Despite these promising findings, several challenges remain in the development of ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate as a therapeutic agent. Current research efforts are focused on improving its pharmacokinetic properties, such as solubility and half-life, through structural modifications. Additionally, comprehensive toxicity studies are needed to assess its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, ethyl 2-(3,3-difluorocyclobutyl)amino-5-fluoropyridine-3-carboxylate (CAS: 2639415-28-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of therapeutic areas. As the scientific community continues to uncover its full potential, this compound may emerge as a key player in addressing unmet medical needs.